Cas no 2548996-75-2 (2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine)

• Product Name: 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine
• CAS No: 2548996-75-2
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 5312004
• PubChem ID: 154583104
• Update Time: 2025-07-23

2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6755-7545
• 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine
• 2548996-75-2
• AKOS040725243
• N-(2-Cyclopropyl-4-pyrimidinyl)-2-pyrimidinemethanamine

• Inchi： 1S/C12H13N5/c1-5-13-11(14-6-1)8-16-10-4-7-15-12(17-10)9-2-3-9/h1,4-7,9H,2-3,8H2,(H,15,16,17)
• InChI Key： UZBQIJUNVOIOOR-UHFFFAOYSA-N
• SMILES： C1(CNC2C=CN=C(C3CC3)N=2)=NC=CC=N1

Computed Properties

• Exact Mass: 227.11709544g/mol
• Monoisotopic Mass: 227.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 419.9±25.0 °C(Predicted)
• pka: 5.93±0.10(Predicted)

Additional information on 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine

Introduction to 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine (CAS No. 2548996-75-2)

2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2548996-75-2, belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and therapeutic applications. The presence of multiple nitrogen atoms in its structure suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation.

The molecular structure of 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine features a cyclopropyl group attached to a pyrimidine ring, which is further substituted with another pyrimidine moiety at the 2-position. This bifunctional design allows for diverse interactions with biological targets, potentially enabling multiple modes of action. The compound's chemical properties, including its solubility, stability, and metabolic pathways, are critical factors that determine its suitability for pharmaceutical development.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with therapeutic potential. These compounds have shown promise in various areas, including antiviral, anticancer, and anti-inflammatory applications. The synthesis of 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine involves complex organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the intricate molecular framework of this compound.

One of the most compelling aspects of this compound is its potential as a drug candidate. Preclinical studies have demonstrated that pyrimidine-based molecules can interact with specific enzymes and receptors involved in disease pathways. The biological activity of 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine has been preliminarily assessed in vitro, revealing interesting interactions with targets relevant to certain medical conditions. These findings warrant further exploration through more comprehensive pharmacological studies.

The pharmacokinetic profile of a compound is another crucial factor in its development as a therapeutic agent. Understanding how 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine is absorbed, distributed, metabolized, and excreted (ADME) can provide insights into its potential efficacy and safety. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed to characterize these processes. Preliminary data suggest that the compound exhibits favorable pharmacokinetic properties, making it an attractive option for further development.

Recent advancements in computational chemistry have also played a pivotal role in the study of this compound. Molecular modeling techniques allow researchers to predict how 2-cyclopropyl-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine interacts with biological targets at the atomic level. These simulations can guide the design of modified analogs with enhanced potency and reduced side effects. The integration of experimental data with computational predictions provides a robust framework for rational drug design.

The therapeutic applications of 2-cyclopropyl-N-[(pyrimidin-2-y l)methyl]py rimidin -4-am ine are still under investigation, but early findings are promising. Researchers are exploring its potential in treating diseases characterized by abnormal cell proliferation, inflammation, and metabolic disorders. The compound's ability to modulate key cellular pathways makes it a versatile tool for addressing multiple health challenges simultaneously.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical reality. The development of new drugs is a lengthy and resource-intensive process that requires multidisciplinary expertise. By fostering partnerships across different fields, scientists can accelerate the translation of basic research findings into tangible therapeutic solutions.

The regulatory landscape for new drug development is stringent but necessary to ensure patient safety and efficacy. Regulatory agencies require extensive data on a compound's safety and effectiveness before approving it for clinical use. The journey from laboratory discovery to market approval involves rigorous testing in preclinical models followed by human clinical trials.

In conclusion, 2-cyclopropyl-N-[(py rim idin -2 -y l)methyl]py rim idine -4-am ine (CAS No. 2548996 -75 -2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and preliminary biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications and refine synthetic methodologies, this molecule could play a crucial role in addressing unmet medical needs.